Cas no 6342-17-2 (1-4-(prop-2-enoyl)piperazin-1-ylprop-2-en-1-one)

• Product Name: 1-4-(prop-2-enoyl)piperazin-1-ylprop-2-en-1-one
• CAS No: 6342-17-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD00077661
• CID: 46665
• PubChem ID: 24893477
• Update Time: 2025-04-18

1-4-(prop-2-enoyl)piperazin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1,4-Diacrylylpiperazine
• Diacroyl piperazine
• 1,4-Diacryloylpiperazine
• N,N'-Diacryloylpiperazine
• DIACRYLOYLPIPERAZINE. (1,4-)
• 1,4-bis (acryloyl)piperazine
• BAP
• DIACRYLYL-PIPERAZINE
• N,N'-Bisacryloylpiperazine
• PDA
• PIP
• PIPERAZINE DIACRYLAMIDE
• 1,4-Di(acryloyl)piperazine
• N,N′-Bis(acryloyl)piperazine
• 1,4-Bis(acryloyl)piperazine
• Diacrylylpiperazine
• 1,1'-(piperazine-1,4-diyl)bis(prop-2-en-1-one)
• Piperazine, 1,4-bis(1-oxo-2-propenyl)-
• 1-(4-prop-2-enoylpiperazin-1-yl)prop-2-en-1-one
• 1-[4-(prop-2-enoyl)piperazin-1-yl]prop-2-en-1-one
• 1,1'-piperazine-1,4-diylbisprop-2-en-1-one
• BICL800
• KSC352O3L
• IFLab1_003395
• HMS1421K07
• NSC4
• AKOS001021240
• BRD-K36651625-001-01-6
• 61133-53-7
• Q27216161
• SY014650
• FT-0606831
• CS-0158053
• NS00022594
• NSC133364
• NSC49404
• 6342-17-2
• NSC-49404
• NSC-133364
• MFCD00077661
• B5949
• DTXSID10212834
• NSC 49404
• 1,4-Bis(acryloyl)piperazine, BioXtra, suitable for electrophoresis, >=99.0% (TLC)
• Piperazine diacrylamide, For acrylamide gel electrophoresis
• 1-[4-(1-oxoprop-2-enyl)-1-piperazinyl]-2-propen-1-one
• CHEBI:125545
• AS-17350
• F0701-0030
• SCHEMBL167151
• NSC 133364
• AM10049
• DB-073323
• YERHJBPPDGHCRJ-UHFFFAOYSA-N
• HY-W105411
• 1-4-(prop-2-enoyl)piperazin-1-ylprop-2-en-1-one

• MDL： MFCD00077661
• Inchi： 1S/C10H14N2O2/c1-3-9(13)11-5-7-12(8-6-11)10(14)4-2/h3-4H,1-2,5-8H2
• InChI Key： YERHJBPPDGHCRJ-UHFFFAOYSA-N
• SMILES： O=C(C([H])=C([H])[H])N1C([H])([H])C([H])([H])N(C(C([H])=C([H])[H])=O)C([H])([H])C1([H])[H]
• BRN： 745431

Computed Properties

• Exact Mass: 194.10600
• Monoisotopic Mass: 194.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 40.6
• Surface Charge: 0
• XLogP3: 0.2

Experimental Properties

• Color/Form: White powder
• Density: 1.114
• Melting Point: 91.5-93.5 °C (lit.)
• Boiling Point: 434.1 °C at 760 mmHg
• Flash Point: 216.5 °C
• Refractive Index: 1.516
• PSA: 40.62000
• LogP: -0.09500
• Solubility: Not determined

1-4-(prop-2-enoyl)piperazin-1-ylprop-2-en-1-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8
• RTECS：UD6715000
• Hazardous Material Identification：
• Storage Condition：room temp
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines